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Compound of Interest

Tetrabutylammonium
Compound Name:
Dibromochloride

Cat. No.: B1359744

Note on Chemical Identity: The query for "Tetrabutylammonium Dibromochloride" did not
yield a standard chemical with a dedicated Safety Data Sheet (SDS). However,
"Tetrabutylammonium Dichlorobromide" is a recognized compound. Due to the limited
availability of detailed safety information for this specific compound, this guide is based on the
comprehensive safety data for the closely related and commonly used laboratory chemicals,
Tetrabutylammonium Bromide and Tetrabutylammonium Chloride. The provided
recommendations are founded on the principle of handling a substance that is known to cause
skin and serious eye irritation.

This document provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle
tetrabutylammonium salts. The following procedures are designed to ensure safe handling from
receipt to disposal.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against chemical exposure.
The following table summarizes the recommended PPE for handling tetrabutylammonium
halides.
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Protection Type

Recommended Equipment

Specification

Eye Protection

Chemical safety goggles or

glasses

Must conform to EN 166 or
OSHA 29 CFR 1910.133
standards.[1]

Hand Protection

Protective gloves

Nitrile rubber, butyl rubber, or
polychloroprene gloves are
suitable.[2]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

Wear to prevent skin exposure.

[1]

Respiratory Protection

Not required under normal use

with adequate ventilation

For large-scale operations or in
case of emergency, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is recommended.[1]

Safe Handling and Disposal Protocol

A systematic approach to handling and disposal is essential to minimize risks in the laboratory.

1. Engineering Controls and Pre-Handling Checks:

» Ventilation: Always handle tetrabutylammonium halides in a well-ventilated area. For

procedures that may generate dust, use a chemical fume hood.[1]

o Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[1]

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for the specific tetrabutylammonium salt being used.

2. Handling Procedure:

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

» Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.
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Avoid Contact: Prevent contact with skin and eyes. Do not breathe in dust.

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks or
leaving the laboratory. Do not eat, drink, or smoke in the handling area.[3]

. Storage:
Container: Keep the container tightly closed in a dry and well-ventilated place.[1]
Incompatibilities: Store away from strong oxidizing agents.[1]
Moisture: Protect from moisture as the compound can be hygroscopic.[1]

. Spill and Emergency Procedures:

Minor Spills: For small spills, sweep up the solid material, avoiding dust generation, and
place it in a suitable, labeled container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and alert emergency responders.

First Aid - Eyes: If contact with eyes occurs, immediately flush with plenty of water for at least
15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

First Aid - Skin: In case of skin contact, immediately wash the affected area with plenty of
soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.

[1]

First Aid - Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult,
provide oxygen. Seek medical attention if symptoms persist.

First Aid - Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth
with water. Seek immediate medical attention.[1]

. Disposal:

Waste Container: Dispose of waste in a designated and approved waste disposal container.
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e Regulations: All waste disposal must be conducted in accordance with local, state, and

Safe Handling Workflow

federal regulations. Do not empty into drains or release into the environment.[1][3]

The following diagram illustrates the key steps for the safe handling of tetrabutylammonium
halides in a laboratory setting.
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Caption: Workflow for Safe Handling of Tetrabutylammonium Halides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1359744?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/86870
https://www.spectrumchemical.com/media/sds/T1016_AGHS.pdf
https://www.fishersci.dk/chemicalProductData_uk/wercs?itemCode=10532391&lang=EN
https://www.benchchem.com/product/b1359744#personal-protective-equipment-for-handling-tetrabutylammonium-dibromochloride
https://www.benchchem.com/product/b1359744#personal-protective-equipment-for-handling-tetrabutylammonium-dibromochloride
https://www.benchchem.com/product/b1359744#personal-protective-equipment-for-handling-tetrabutylammonium-dibromochloride
https://www.benchchem.com/product/b1359744#personal-protective-equipment-for-handling-tetrabutylammonium-dibromochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

